Cas no 28542-78-1 (Zeatin Riboside)

Zeatin Riboside Properties

Names and Identifiers

• Adenosine,N-(4-hydroxy-3-methyl-2-butenyl)- (7CI,8CI,9CI)
• TRANS-ZEATIN RIBOSIDE
• ZEATIN RIBOSIDE
• zeatin riboside mixed isomers
• (2R,3R,4S,5R)-2-(6-(((E)-4-Hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CID 131632286
• 6-[(E)-4-HYDROXY-3-METHYLBUT-2-ENYLAMINO]-9-B-D-RIBOFURANOSYLPURINE
• 6-[(E)-4-HYDROXY-3-METHYLBUT-2-ENYLAMINO]-9-BETA-D-RIBOFURANOSYLPURINE
• 9-(BETA-D-RIBOFURANOSYL)-TRANS-ZEATIN
• ZEATIN RIBOSIDE mixed isomers (E/Z)
• Zeatin riboside ,98%
• 9-ribosylzeatin
• 9-Ribosyl-trans-zeatin
• Ribosylzeatin
• N6-(trans-4-Hydroxy-3-methyl-2-buten-1-yl)adenosine
• Z-3000
• A832655
• 17493EE6-B91F-4EAF-901B-25B5904BCD54
• 6-[(E)-4-Hydroxy-3-methylbut-2-enylamino]-9-beta-D-ribofuranosylpurine, 97%
• (2R,3R,4S,5R)-2-(6-{[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]amino}-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• N-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]adenosine
• trans-Zeatin-riboside
• 6-((E)-4-hydroxy-3-methylbut-2-enylamino)-9-b-Dribofuranosylpurine
• UPCMLD-DP150:001
• (3R,4S,5R)-2-(((E)-4-((7H-purin-6-yl)amino)-2-methylbut-2-en-1-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol;trans-Zeatinriboside
• 6025-53-2
• AKOS016003311
• 7LG4D082A9
• trans-Zeatinriboside
• UPCMLD-DP150:002
• UNII-7LG4D082A9
• C15H21N5O5
• NCGC00161675-01
• N-(4-Hydroxy-3-methyl-2-butenyl)adenosine
• 9-beta-D-ribosyl-trans-zeatin
• UPCMLD-DP150
• HY-W011151
• (E)-N-(4-Hydroxy-3-methyl-2-butenyl)adenosine
• Zeatin ribonucleoside
• Adenosine, N-[(2E)-4-hydroxy-3-methyl-2-buten-1-yl]- [
• trans-Zeatin-riboside, BioReagent, plant cell culture tested, ~95%
• 28542-78-1
• Adenosine, N-(4-hydroxy-3-methyl-2-butenyl)-, (E)-
• Q27139815
• DTXSID101017776
• 9-.beta.-D-Ribofuranosylzeatin
• (2R,3R,4S,5R)-2-(6-((4-Hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• s5678
• trans-zeatin 9-beta-D-ribofuranoside
• 6-(4-Hydroxy-3-methyl-2-butenylamino)-9-D-ribofuranosylpurine
• DS-11490
• CCG-268042
• CS-W011867
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxolane-3,4-diol
• Zeatin 9-.beta.-ribonucleoside
• CHEBI:71693
• MFCD00036809
• Adenosine, N-(4-hydroxy-3-methyl-2-butenyl)-
• SCHEMBL4058989
• Zeatin, 9-beta-ribofuranosyl-, trans-
• Ribosyl-trans-zeatin
• 9-beta-D-ribofuranosyl-trans-zeatin
• Adenosine, N-[(2E)-4-hydroxy-3-methyl-2-butenyl]-
• n-((2e)-4-hydroxy-3-methylbut-2-en-1-yl)adenosine
• AC-32196
• trans-Zeatin-riboside, ~95%
• Q3V
• Zeatin riboside, trans-isomer
• GOSWTRUMMSCNCW-HNNGNKQASA-N
• 9-(I(2)-D-Ribofuranosyl)-trans-zeatin
• DA-58705
• +Expand

• InChIKey： GOSWTRUMMSCNCW-JDTTZNEISA-N
• Inchi： 1S/C15H21N5O5/c1-8(4-21)2-3-16-13-10-14(18-6-17-13)20(7-19-10)15-12(24)11(23)9(5-22)25-15/h2,6-7,9,11-12,15,21-24H,3-5H2,1H3,(H,16,17,18)/t9-,11+,12-,15-/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@@]([H])([C@]([H])([C@]1([H])N1C([H])=NC2=C(N=C([H])N=C12)N([H])C([H])([H])C([H])=C(C([H])([H])[H])C([H])([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 351.15400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 351.15426879g/mol
• Heavy Atom Count: 25
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 146

Experimental Properties

• LogP: -1.13870
• PSA: 145.78000
• Boiling Point: 731.8±70.0 °C(Predicted)
• Melting Point: 176-179 °C
• Solubility: acetic acid: 50 mg/mL, clear, colorless
• pka: 13.12±0.70(Predicted)
• Density: 1.65±0.1 g/cm3(Predicted)